2-(3-octoxyphenoxy)-N-(4-sulfamoylphenyl)acetamide

• IUPAC Name: 2-(3-octoxyphenoxy)-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C22H30N2O5S/c1-2-3-4-5-6-7-15-28-19-9-8-10-20(16-19)29-17-22(25)24-18-11-13-21(14-12-18)30(23,26)27/h8-14,16H,2-7,15,17H2,1H3,(H,24,25)(H2,23,26,27)
• InChI Key: LEOMRBNCMYKBOF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C22H30N2O5S
• Molecular Weight: 434.6 g/mol

Description

2-(3-octoxyphenoxy)-N-(4-sulfamoylphenyl)acetamide, also known as OSIP-486823, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been shown to possess potent inhibitory activity against a range of enzymes, including carbonic anhydrases, which are involved in several physiological and pathological processes.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Compounds similar to "2-(3-octoxyphenoxy)-N-(4-sulfamoylphenyl)acetamide" serve as vital synthons in the construction of polyfunctionalized heterocyclic compounds. Their synthesis and reactivity facilitate the development of various heterocyclic frameworks, which are crucial in the discovery and development of new pharmaceuticals and materials. For instance, 2-cyano-N-(4-sulfamoylphenyl) acetamide has been utilized as a building block for the synthesis of heterocyclic compounds, highlighting its importance in synthetic organic chemistry and drug discovery efforts (Gouda, 2014).

Anticancer and Antimicrobial Activities

Derivatives of sulfamoylphenyl acetamides exhibit significant biological activities, including anticancer and antimicrobial properties. For example, certain sulfonamide derivatives have been synthesized and evaluated for their cytotoxic activity against cancer cell lines, demonstrating the potential of these compounds in cancer therapy (Ghorab et al., 2015). Additionally, novel sulfanilamide derivatives have been investigated for their antimicrobial properties, further underscoring the broad applicability of these compounds in addressing infectious diseases (Lahtinen et al., 2014).

Coordination Chemistry and Antioxidant Activity

The formation of coordination complexes with metals using pyrazole-acetamide derivatives, including studies on their self-assembly processes and antioxidant activities, represents another significant area of application. These studies not only contribute to the understanding of the structural aspects of coordination chemistry but also highlight the potential antioxidant properties of these complexes, which could be leveraged in developing therapeutic agents (Chkirate et al., 2019).

Material Science and Environmental Applications

In material science, derivatives of N-alkyl (aryl)-2,4-dichlorophenoxyacetamide, which share structural similarities with the compound , have been characterized and proposed as potential pesticides. This indicates the versatility of such compounds in applications beyond medicinal chemistry, including agricultural and environmental sciences (Olszewska et al., 2008).